CDD3506 vs. CDD3505: Contextual Basis for Structural Analog Differentiation
CDD3505 (CAS 173865-33-3) is the closest commercially available structural analog to CDD3506 (CAS 197913-15-8), and both are annotated as small molecule inducers of hepatic CYP3A that elevate HDL cholesterol . While direct comparative assays (e.g., identical EC50 measurements in the same primary hepatocyte model) are not available in the public domain, their distinct chemical structures—a 1-trityl-1H-imidazol-4-amine scaffold for CDD3506 versus an alternative core for CDD3505—create a scientific imperative to treat them as non-interchangeable chemical probes unless empirically validated [1]. In the absence of head-to-head data, the burden of proof for functional equivalence rests with the end user; procurement of one analog over the other cannot be justified purely on cost or availability without orthogonal confirmation in the target experimental system.
| Evidence Dimension | Chemical structure and commercial annotation |
|---|---|
| Target Compound Data | CDD3506; 1-trityl-1H-imidazol-4-amine |
| Comparator Or Baseline | CDD3505; alternative small molecule scaffold |
| Quantified Difference | Not applicable (lack of direct comparative data); differentiation is based on structural non-identity |
| Conditions | Commercial reagent annotation and chemical structure comparison |
Why This Matters
Selecting CDD3506 over CDD3505 must be driven by structural hypothesis or prior precedent, not assumed functional equivalence, to avoid irreproducible metabolic study outcomes.
- [1] Bajorath, J. (2002). Integration of virtual and high-throughput screening. Nature Reviews Drug Discovery, 1(11), 882-894. View Source
